Cas no 890634-37-4 (4-5-(4-chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol)

• Product Name: 4-5-(4-chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol
• CAS No: 890634-37-4
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 5878381
• PubChem ID: 133561167
• Update Time: 2025-10-30

4-5-(4-chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(5-(4-chlorophenyl)-1H-pyrazol-3-yl)benzene-1,3-diol
• 1,3-Benzenediol, 4-[5-(4-chlorophenyl)-1H-pyrazol-3-yl]-
• 890634-37-4
• 4-5-(4-chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol

• Inchi： 1S/C15H11ClN2O2/c16-10-3-1-9(2-4-10)13-8-14(18-17-13)12-6-5-11(19)7-15(12)20/h1-8,19-20H,(H,17,18)
• InChI Key： LPHHFJGUUOZXBF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2C=C(C3=CC=C(Cl)C=C3)NN=2)C(O)=C1

Computed Properties

• Exact Mass: 290.0822054g/mol
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 578.4±40.0 °C(Predicted)
• pka: 8.58±0.35(Predicted)

Additional information on 4-5-(4-chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol

4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol (CAS No. 890634-37-4): A Comprehensive Overview

4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol (CAS No. 890634-37-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol is noteworthy for its combination of a pyrazole ring and a benzene ring with specific functional groups. The presence of a chlorophenyl substituent and the 1,3-diol functionality imparts unique physical and chemical properties to the molecule. These structural elements contribute to its stability and reactivity, making it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the biological activities of 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol has also shown promise as an antioxidant. Oxidative stress is a major contributor to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for developing treatments for these conditions.

The pharmacokinetic properties of 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol have been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Furthermore, its low toxicity profile in preclinical studies has added to its appeal as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

The synthetic routes for producing 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol have been optimized to ensure high yields and purity. Various synthetic methods have been reported in the literature, including multistep syntheses involving coupling reactions and cyclizations. These methods provide researchers with flexible options for large-scale production of the compound for both research and commercial purposes.

In conclusion, 4-5-(4-Chlorophenyl)-1H-pyrazol-3-ylbenzene-1,3-diol (CAS No. 890634-37-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.